Cas no 428465-86-5 (3,5-dichloro-4-[(3-fluorophenyl)methoxy]benzaldehyde)

• Product Name: 3,5-dichloro-4-[(3-fluorophenyl)methoxy]benzaldehyde
• CAS No: 428465-86-5
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• CID: 5227129
• Update Time: 2026-03-07

3,5-dichloro-4-[(3-fluorophenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-(3-fluoro-benzyloxy)-benzaldehyde
• Benzaldehyde, 3,5-dichloro-4-[(3-fluorophenyl)methoxy]-
• 3,5-dichloro-4-[(3-fluorophenyl)methoxy]benzaldehyde

• Inchi： 1S/C14H9Cl2FO2/c15-12-5-10(7-18)6-13(16)14(12)19-8-9-2-1-3-11(17)4-9/h1-7H,8H2
• InChI Key： GCWUBYJTHBQZMH-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(Cl)=C(OCC2=CC=CC(F)=C2)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3,5-dichloro-4-[(3-fluorophenyl)methoxy]benzaldehyde

Comprehensive Overview of 3,5-Dichloro-4-[(3-fluorophenyl)methoxy]benzaldehyde (CAS No. 428465-86-5)

3,5-Dichloro-4-[(3-fluorophenyl)methoxy]benzaldehyde (CAS No. 428465-86-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzaldehyde derivative is characterized by its unique molecular structure, featuring dichloro and fluorophenyl methoxy substituents, which contribute to its reactivity and potential applications. Researchers and industry professionals frequently search for CAS 428465-86-5 suppliers, synthesis methods, and applications in drug discovery, reflecting its growing relevance in modern chemistry.

The compound’s structure combines a benzaldehyde core with 3,5-dichloro and 4-(3-fluorobenzyloxy) functional groups, making it a versatile intermediate in organic synthesis. Its electron-withdrawing properties and steric effects are of particular interest to chemists exploring catalysis and molecular design. Recent trends in green chemistry have also spurred inquiries into eco-friendly synthesis routes for such derivatives, aligning with global sustainability goals.

In pharmaceutical research, 3,5-dichloro-4-[(3-fluorophenyl)methoxy]benzaldehyde is often investigated for its potential as a building block in bioactive molecules. Its structural motifs are found in compounds targeting enzyme inhibition and receptor modulation, topics frequently searched in medicinal chemistry forums. Additionally, its halogenated aromatic properties make it a candidate for material science applications, such as liquid crystals or polymeric materials.

The demand for high-purity CAS 428465-86-5 has risen due to its utility in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers emphasize analytical validation (e.g., HPLC, NMR) to meet stringent quality standards. Searches for custom synthesis services and scalable production methods highlight the compound’s industrial importance.

From a regulatory perspective, 3,5-dichloro-4-[(3-fluorophenyl)methoxy]benzaldehyde is not classified as hazardous under major chemical inventories, but proper handling protocols are recommended. FAQs often address its stability, solubility, and compatibility with common reagents, underscoring its practical use in laboratories.

In summary, this compound bridges academic research and industrial innovation, with ongoing studies exploring its structure-activity relationships and derivative libraries. Its multidisciplinary appeal ensures continued relevance in organic synthesis, drug development, and advanced materials.